Cas no 129393-59-5 (Butanoic acid,2-[(3-phenylpropoxy)imino]-)

Butanoic acid,2-[(3-phenylpropoxy)imino]- structure
129393-59-5 structure
Product Name:Butanoic acid,2-[(3-phenylpropoxy)imino]-
CAS No:129393-59-5
MF:C13H17NO3
MW:235.278983831406
CID:178406
PubChem ID:9576809
Update Time:2025-04-19

Butanoic acid,2-[(3-phenylpropoxy)imino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(3-phenylpropoxy)imino]-
    • 2-(3-phenylpropoxyimino)butanoic acid
    • 2-((3-Phenylpropoxy)imino)butanoic acid
    • (2E)-2-(3-phenylpropoxyimino)butanoic acid
    • BM 13,677
    • BM 13677
    • 129393-59-5
    • Butanoic acid, 2-((3-phenylpropoxy)imino)-
    • BM-13677
    • Inchi: 1S/C13H17NO3/c1-2-12(13(15)16)14-17-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,15,16)/b14-12+
    • InChI Key: TVHDNHNLJMQXMI-WYMLVPIESA-N
    • SMILES: O(CCCC1C=CC=CC=1)/N=C(/C(=O)O)\CC

Computed Properties

  • Exact Mass: 235.121
  • Monoisotopic Mass: 235.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 381.8°Cat760mmHg
  • Flash Point: 184.7°C
  • Refractive Index: 1.515
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